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CAS No.: 6051-41-8
Cat. No.: B2918280
Get Quote
& J

This guide provides a comprehensive technical overview of 4-Formylbenzamide (CAS No.
6051-41-8), a versatile bifunctional molecule of significant interest to researchers in organic
synthesis, medicinal chemistry, and materials science. This document delves into its molecular
structure, spectroscopic characterization, synthesis protocols, chemical reactivity, and
applications, with a focus on providing actionable insights for laboratory professionals.

Core Molecular Identity and Physicochemical
Properties

4-Formylbenzamide is a crystalline solid at room temperature, characterized by the presence
of both an aldehyde and a primary amide functional group attached to a benzene ring in a para
substitution pattern. This unique arrangement of electron-withdrawing groups imparts distinct
chemical properties and reactivity, making it a valuable building block in the synthesis of more
complex molecular architectures.

Chemical Structure and Identification
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The fundamental identifiers for 4-Formylbenzamide are crucial for accurate sourcing and
regulatory compliance.

Identifier Value Source(s)
CAS Number 6051-41-8 [1][2]
Molecular Formula CsH7NO:2 [1][2]
Molecular Weight 149.15 g/mol [1]

IUPAC Name 4-formylbenzamide [1112]
SMILES C1=CC(=CC=C1C=0)C(=O)N [1]

Spectroscopic Characterization

The structural integrity of 4-Formylbenzamide is confirmed through standard spectroscopic
techniques. The following data, reported in deuterated chloroform (CDCIs), provides a
reference for sample validation.[3]

e H NMR (400 MHz, CDCls):
o &10.21 (s, 1H, -CHO)
o &7.68 (d, J = 10.3 Hz, 2H, Ar-H)
o &7.53(d,J = 15.8 Hz, 2H, Ar-H)
o &5.89 (br's, 2H, -CONH2)[3]

e 13C NMR (100 MHz, CDCls):

o

8 191.48 (-CHO)

o

5 168.01 (-CONH-2)

[¢]

5 138.67 (Ar-C)

[¢]

5 138.41 (Ar-C)
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o &129.91 (Ar-CH)

o &128.01 (Ar-CH)[3]

e Mass Spectrometry (El): m/z (%) 149 (M*)[3]

Synthesis of 4-Formylbenzamide

The most direct and atom-economical approach for the synthesis of 4-Formylbenzamide is the
selective hydration of 4-cyanobenzonitrile. This method avoids the often harsh conditions
required for the oxidation of corresponding methyl or alcohol precursors, which can be
incompatible with the amide functionality.

Recommended Synthetic Protocol: Catalytic Hydration
of 4-Cyanobenzonitrile

The transition-metal-catalyzed hydration of nitriles to amides is a well-established and efficient
transformation.[4][5][6] While various catalytic systems, including those based on ruthenium
and palladium, have been explored for nitrile hydration, the following protocol outlines a
general approach adaptable for laboratory-scale synthesis.

Reaction Scheme:

4-Cyanobenzonitrile Product

[Ru(IN] or [Pd(II)] catalyst _
[ (e.g., [RUClz(p-cymene)]2) ]—> 4-Formylbenzamide

H20

Click to download full resolution via product page

Figure 1: General scheme for the catalytic hydration of 4-cyanobenzonitrile.

Experimental Protocol:
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e Reactor Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux
condenser, add 4-cyanobenzonitrile (1 equivalent).

» Catalyst Addition: Add the chosen transition metal catalyst (e.g., a ruthenium(ll) or
palladium(ll) complex, typically 1-5 mol%).

» Solvent and Reagent Addition: Add a suitable solvent (e.g., water, or a mixture of an organic
solvent and water) and degas the mixture.

» Reaction: Heat the reaction mixture to the appropriate temperature (often between 80-120
°C) and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. If
an organic solvent was used, remove it under reduced pressure. The aqueous phase is then
extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers
are dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo. The crude
product is then purified by column chromatography on silica gel or by recrystallization to yield
pure 4-Formylbenzamide.

Causality in Protocol Design: The choice of a transition metal catalyst is pivotal as it facilitates
the nucleophilic attack of water on the nitrile carbon by activating the C=N bond. The use of
agueous conditions is not only environmentally benign but also provides the necessary reagent
for the hydration. The purification step is essential to remove any unreacted starting material,
catalyst residues, and potential byproducts such as the corresponding carboxylic acid from
over-hydrolysis.

Chemical Reactivity and Synthetic Utility

4-Formylbenzamide's bifunctional nature allows for a diverse range of chemical
transformations. The reactivity of the aldehyde and amide groups can often be selectively
addressed through careful choice of reagents and reaction conditions.

Reactions at the Aldehyde Group

The formyl group is a versatile handle for constructing carbon-carbon and carbon-heteroatom
bonds. It readily undergoes nucleophilic addition and condensation reactions.[7]
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Reductive Amination: A cornerstone reaction in medicinal chemistry, the aldehyde can be
converted into an amine via reaction with a primary or secondary amine in the presence of a
reducing agent (e.g., sodium triacetoxyborohydride). This provides a direct route to a wide
array of N-substituted 4-aminomethylbenzamides.

Wittig Reaction: Reaction with phosphorus ylides allows for the extension of the carbon
chain and the formation of alkenes.

Henry Reaction: Condensation with nitroalkanes in the presence of a base yields [3-nitro
alcohols, which are valuable synthetic intermediates.

Oxidation and Reduction: The aldehyde can be oxidized to a carboxylic acid using reagents
like potassium permanganate or reduced to a primary alcohol with reducing agents such as
sodium borohydride.

4-Formylbenzamide

A Y Y

Reductive Amination Wittig Reaction Reduction
(R2NH, NaBH(OAC)3) (PhsP=CHR) (HD
Y Y Y

A
(4—(Aminomethyl)benzamide Derivative) 4-(Alkenyl)benzamide (4—Carboxybenzamide) (4—(Hydroxymethyl)benzamide)

Oxidation

(o)

Click to download full resolution via product page

Figure 2: Key reactions involving the aldehyde functionality of 4-Formylbenzamide.

Reactions at the Amide Group

The amide bond is significantly more stable and less reactive than the aldehyde.[8] However, it
can undergo transformations under more forcing conditions.

e Hydrolysis: Under strong acidic or basic conditions, the amide can be hydrolyzed to the
corresponding carboxylic acid.[9]
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o Reduction: Powerful reducing agents like lithium aluminum hydride (LiAIH4) can reduce the
amide to a primary amine.

» Dehydration: Dehydrating agents such as phosphoryl chloride can convert the primary amide
to a nitrile.[8][10][11]

The chemoselective manipulation of 4-Formylbenzamide is a key aspect of its utility. For
instance, the reduction of the aldehyde with sodium borohydride can be achieved while leaving
the amide group intact. Conversely, protection of the aldehyde (e.g., as an acetal) allows for
transformations to be carried out on the amide group.

Applications in Drug Discovery and Materials
Science

The structural motifs present in 4-Formylbenzamide are prevalent in a number of biologically
active compounds and functional materials. Its utility as a synthetic building block is therefore of
considerable interest.

Medicinal Chemistry

The benzamide scaffold is a well-established pharmacophore in numerous approved drugs and
clinical candidates.[12] Derivatives of 4-Formylbenzamide are explored as:

e Enzyme Inhibitors: The ability to readily introduce diverse substituents via the formyl group
allows for the systematic exploration of structure-activity relationships (SAR) in the
development of enzyme inhibitors, such as those targeting cholinesterases or carbonic
anhydrases.[9][12]

e Precursors for Heterocyclic Synthesis: The aldehyde functionality can be used as an anchor
point for the construction of various heterocyclic ring systems, which are of paramount
importance in drug discovery.

Organic Synthesis

As a bifunctional building block, 4-Formylbenzamide allows for the sequential or orthogonal
functionalization of an aromatic ring. This is particularly useful in the synthesis of complex
molecules where precise control over substituent placement is required.[13]
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Safety and Handling

4-Formylbenzamide is classified as a hazardous substance and requires careful handling to
minimize exposure.

Hazard Identification

o Acute Toxicity (Oral): Harmful if swallowed.[1]
o Skin Irritation: Causes skin irritation.[1]
o Eye Irritation: Causes serious eye irritation.[1]

e Respiratory Irritation: May cause respiratory irritation.[1]

Recommended Handling Procedures

A self-validating protocol for handling 4-Formylbenzamide involves a combination of
engineering controls, personal protective equipment (PPE), and safe work practices.

» Engineering Controls: Handle in a well-ventilated area, preferably within a certified chemical
fume hood. Ensure easy access to an eyewash station and safety shower.

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-
approved respirator.[14]

e Handling and Storage: Keep the container tightly closed. Store in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents.[15] Avoid
generating dust.

o First Aid Measures:

o In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.
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o In case of skin contact: Wash off with soap and plenty of water.

o If inhaled: Move the person into fresh air.

o If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person.[14][16] In all cases of exposure, seek immediate medical attention.

Conclusion

4-Formylbenzamide is a chemical intermediate with significant potential, bridging the gap

between simple starting materials and complex, high-value molecules. Its bifunctional nature,

when understood and leveraged correctly, provides a powerful tool for chemists in both

academic and industrial research. The protocols and data presented in this guide are intended

to provide a solid foundation for the safe and effective use of this versatile compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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